Cas no 787-07-5 (1,4-diethyl 2,5-dioxocyclohexane-1,4-dicarboxylate)

• Product Name: 1,4-diethyl 2,5-dioxocyclohexane-1,4-dicarboxylate
• CAS No: 787-07-5
• MF: C₁₂H₁₆O₆
• MW: 256.251844406128
• CID: 39917
• PubChem ID: 95310
• Update Time: 2025-11-05

1,4-diethyl 2,5-dioxocyclohexane-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2,5-dioxocyclohexane-1,4-dicarboxylate
• Diethyl Succinylo Succinate
• ETHYL SUCCINYL SUCCINATE
• 2,4 cyclohexanedione
• 2,5-Dicarbethoxy-1,4-cyclohexanedione
• 2,5-diethylformate 1,4-cyclohexanedione
• diethyl 1,4-cyclohexanedione-2,5-dicarboxylate
• Diethyl 1,5-dicarboxylate
• diethyl 2,5-cyclohexanedione-1,4-dicarboxylate
• diethyl 2,5-dioxo-1,4-cyclohexanedicarboxylate
• Diethyl succinosuccinate
• Diethyl succinylsuccinate
• Succinylsuccinic acid ethyl ester
• 1,4-diethyl 2,5-dioxocyclohexane-1,4-dicarboxylate
• 1, 2,5-dioxo-, diethyl ester
• NSC1140
• EN300-136634
• Diethyl cyclohexane-1,4-dione-2,5-dicarboxylate
• IDI1_011947
• 2,5-Bis(ethoxycarbonyl)-1,4-cyclohexanedione
• Diethyl 2,4-cyclohexanedicarboxylate
• NSC-1140
• 1,4-Cyclohexanedicarboxylic acid, 2,5-dioxo-, 1,4-diethyl ester
• 2,4-cyclohexanedione
• Oprea1_558252
• 1,5-dicarboxylic acid, diethyl ester
• SCHEMBL3196831
• 1,4-Cyclohexanedione-2,5-dicarboxylic acid, diethyl ester
• Diethyl 1,4-dioxo-2,5-cyclohexanedicarboxylate
• BRD-A76671339-001-01-4
• EINECS 212-327-8
• HMS1432J10
• Ethyl succinylsuccinate
• SR-01000631020-1
• AKOS003619109
• Diethyl succinylosuccinate
• NSC-130894
• AE-842/30158013
• 787-07-5
• NSC 130894
• FT-0632955
• CCG-40912
• AI3-16357
• 1,4-Cyclohexanedicarboxylic acid, 2,5-dioxo-, diethyl ester
• Maybridge3_000560
• NS00042232
• Diethyl 1,5-cyclohexanedicarboxylate
• 1,4-Cyclohexanedione-2,5-dicarboxylic acid diethyl ester
• NSC 1140
• NSC130894
• DTXSID50883582
• G75321
• DB-056327
• AG-777/36177010
• STK327990
• BBL018810
• AAA78707
• 212-327-8
• DTXCID901023098

• MDL： MFCD00001608
• Inchi： 1S/C12H16O6/c1-3-17-11(15)7-5-10(14)8(6-9(7)13)12(16)18-4-2/h7-8H,3-6H2,1-2H3
• InChI Key： KSKWGMNRWCYVAT-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)OCC)C(CC1C(=O)OCC)=O

Computed Properties

• Exact Mass: 256.09500
• Monoisotopic Mass: 256.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7A^2
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: 0.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.233
• Melting Point: 127-129 °C (lit.)
• Boiling Point: 375.7°Cat760mmHg
• Flash Point: 166.4°C
• Refractive Index: 1.48
• PSA: 86.74000
• LogP: 0.27700
• Solubility: Not determined

1,4-diethyl 2,5-dioxocyclohexane-1,4-dicarboxylate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 1,4-diethyl 2,5-dioxocyclohexane-1,4-dicarboxylate

Market Research and Analysis Report on 1,4-Diethyl 2,5-Dioxocyclohexane-1,4-Dicarboxylate (CAS No. 787-07-5)

The compound 1,4-diethyl 2,5-dioxocyclohexane-1,4-dicarboxylate (CAS No. 787-07-5) has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in drug development and material science. This report aims to provide a comprehensive analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the versatility of 1,4-diethyl 2,5-dioxocyclohexane-1,4-dicarboxylate as a key intermediate in the synthesis of bioactive molecules. Its cyclic structure and ester functionalities make it an ideal candidate for exploring novel therapeutic agents targeting various disease states. Researchers have demonstrated its potential in anti-inflammatory and anticancer drug discovery through in vitro assays.

The global market for specialty chemicals like 1,4-diethyl 2,5-dioxocyclohexane-1,4-dicarboxylate is driven by increasing demand from the pharmaceutical sector and the rise in R&D activities across biotechnology firms. Key players in the supply chain include major chemical manufacturers in Asia-Pacific regions such as China and India, which have emerged as cost-effective production hubs.

From a regulatory perspective, compliance with stringent quality control measures and environmental safety standards remains a critical factor influencing market dynamics. The adoption of green chemistry principles in the synthesis of this compound has been encouraged to minimize ecological footprints.

In conclusion, 1,4-diethyl 2,5-dioxocyclohexane-1,4-dicarboxylate holds promising opportunities for innovation across multiple industries. Continued investment in research and development will be essential to unlock its full potential while addressing challenges related to scalability and sustainability.